Cas no 1807032-55-8 (Ethyl 4-cyano-5-methoxy-2-methylphenylacetate)

• Product Name: Ethyl 4-cyano-5-methoxy-2-methylphenylacetate
• CAS No: 1807032-55-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5004146
• Update Time: 2025-10-29

Ethyl 4-cyano-5-methoxy-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-methoxy-2-methylphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-17-13(15)7-10-6-12(16-3)11(8-14)5-9(10)2/h5-6H,4,7H2,1-3H3
• InChI Key： SAJJKWIXHQXCAI-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(C)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-5-methoxy-2-methylphenylacetate

Ethyl 4-cyano-5-methoxy-2-methylphenylacetate (CAS No. 1807032-55-8): A Comprehensive Overview

Ethyl 4-cyano-5-methoxy-2-methylphenylacetate (CAS No. 1807032-55-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in various synthetic pathways.

The molecular structure of Ethyl 4-cyano-5-methoxy-2-methylphenylacetate is composed of a phenyl ring substituted with a cyano group, a methoxy group, and a methyl group, with an ethyl ester moiety attached to the acetate functionality. This combination of functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of Ethyl 4-cyano-5-methoxy-2-methylphenylacetate in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. These findings underscore the potential of Ethyl 4-cyano-5-methoxy-2-methylphenylacetate as a lead compound for further optimization and drug discovery efforts.

In addition to its biological applications, Ethyl 4-cyano-5-methoxy-2-methylphenylacetate has been explored for its synthetic utility. Its reactivity and stability make it an attractive intermediate in multi-step synthetic sequences. For example, chemists have utilized this compound as a key intermediate in the synthesis of complex natural products and pharmaceuticals. The ability to introduce multiple functional groups through selective transformations enhances its versatility and applicability in various chemical processes.

The physical and chemical properties of Ethyl 4-cyano-5-methoxy-2-methylphenylacetate have been extensively characterized. It is a colorless liquid with a molecular weight of 231.26 g/mol. The compound exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in laboratory-scale and industrial-scale reactions. Its boiling point is reported to be around 180°C at atmospheric pressure.

Safety and handling guidelines for Ethyl 4-cyano-5-methoxy-2-methylphenylacetate are essential for ensuring the well-being of laboratory personnel and maintaining environmental standards. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during handling and storage to prevent exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound.

The synthesis of Ethyl 4-cyano-5-methoxy-2-methylphenylacetate can be achieved through various routes, depending on the desired yield and purity. One common method involves the esterification of 4-cyano-5-methoxy-2-methylphenylacetic acid with ethanol in the presence of a suitable catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds efficiently under mild conditions, yielding high purity product with minimal side reactions.

In conclusion, Ethyl 4-cyano-5-methoxy-2-methylphenylacetate (CAS No. 1807032-55-8) is a promising compound with diverse applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic potential, the future prospects for this compound remain highly promising.